Cas no 1240620-66-9 (4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid
• CAS No: 1240620-66-9
• MF: C₆H₅NO₄
• MW: 155.108201742172
• CID: 5811684
• PubChem ID: 165356365
• Update Time: 2025-05-24

4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid
• DTXSID201267984
• EN300-1179734
• 4-Formyl-2-methyl-5-oxazolecarboxylic acid
• 1240620-66-9

• Inchi： 1S/C6H5NO4/c1-3-7-4(2-8)5(11-3)6(9)10/h2H,1H3,(H,9,10)
• InChI Key： XARIJGNCOTTYRM-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C=O)=C1C(=O)O

Computed Properties

• Exact Mass: 155.02185764g/mol
• Monoisotopic Mass: 155.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.4Ų

Additional information on 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid

Introduction to 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid (CAS No. 1240620-66-9)

4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1240620-66-9, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and material science. The compound belongs to the oxazole family, characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom, which imparts distinct electronic and steric properties essential for various chemical interactions.

The molecular structure of 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid consists of a formyl group (-CHO) at the 4-position, a methyl group (-CH₃) at the 2-position, and a carboxylic acid (-COOH) at the 5-position. This arrangement creates multiple reactive sites, making the compound a versatile intermediate in synthetic chemistry. The presence of the formyl group, in particular, suggests potential for condensation reactions with nucleophiles, while the carboxylic acid moiety allows for further functionalization via esterification or amidation processes.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-based compounds exhibit antimicrobial, anti-inflammatory, and antioxidant properties. The specific configuration of 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid positions it as a promising scaffold for developing novel therapeutic agents. Researchers have explored its derivatives as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid is its role in the synthesis of more complex molecules. The formyl group serves as an entry point for constructing Schiff bases and other imine derivatives, which are widely used in coordination chemistry and catalysis. Additionally, the carboxylic acid functionality enables the formation of salts or esters, expanding its utility in drug formulation and delivery systems. These characteristics make it an invaluable building block for both academic research and industrial applications.

Recent advancements in computational chemistry have further highlighted the significance of 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid. Molecular modeling studies have revealed that its scaffold can effectively interact with biological targets by optimizing binding affinity through hydrogen bonding and hydrophobic interactions. This has spurred interest in designing analogs with enhanced pharmacokinetic profiles. For instance, modifications at the 2-position methyl group have been investigated to improve solubility and metabolic stability, aligning with modern drug discovery principles.

The pharmaceutical industry has also recognized the potential of 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid as a precursor for drug candidates. Its structural motifs are reminiscent of established therapeutics, suggesting that derivatives may exhibit similar efficacy with improved safety profiles. Preclinical studies have begun to explore its derivatives as potential treatments for neurological disorders and infectious diseases. The compound’s ability to cross biological membranes makes it an attractive candidate for oral administration or topical applications.

Beyond medicinal applications, 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid finds utility in material science. Its heterocyclic core contributes to unique optical and electronic properties when incorporated into polymers or organic semiconductors. Researchers are investigating its use in developing light-emitting diodes (LEDs) and photovoltaic cells due to its ability to absorb visible light efficiently. This dual functionality—biological relevance and material innovation—underscores its importance as a multifaceted compound.

The synthesis of 4-formyl-2-methyl-1,3-oxazole-5-carboxylic acid has been refined through various methodologies to ensure high yield and purity. Traditional approaches involve cyclocondensation reactions between appropriate precursors under controlled conditions. However, modern techniques such as flow chemistry have enabled more efficient production scales while minimizing waste generation—a critical consideration in sustainable manufacturing practices.

In conclusion,4-formyl-2-methyl-1,3-Oxazole -5 -carboxylic Acid (CAS No. 1240620 -66 -9) represents a cornerstone in synthetic organic chemistry with far-reaching implications across multiple disciplines. Its unique structural features offer opportunities for innovation in drug discovery , materials science ,and beyond . As research continues to uncover new applications ,this compound will undoubtedly remain at forefront of scientific exploration .